3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride

• IUPAC Name: 3-(azepan-1-yl)-N-(3-fluorophenyl)propanamide;hydrochloride
• InChI: InChI=1S/C15H21FN2O.ClH/c16-13-6-5-7-14(12-13)17-15(19)8-11-18-9-3-1-2-4-10-18;/h5-7,12H,1-4,8-11H2,(H,17,19);1H
• InChI Key: RKWDMZQNJPDOEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCC(=O)NC2=CC(=CC=C2)F.Cl
• Molecular Formula: C15H22ClFN2O
• Molecular Weight: 300.80 g/mol

Description

3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride, also known as AZP-531, is a novel drug that has been developed for the treatment of obesity and type 2 diabetes. The drug works by targeting the ghrelin receptor, which is a hormone that plays a role in regulating appetite and energy balance.

Mechanism of Action

3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride works by targeting the ghrelin receptor, which is a hormone that plays a role in regulating appetite and energy balance. Ghrelin is produced in the stomach and stimulates appetite, while also increasing glucose levels and decreasing insulin secretion. 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride blocks the ghrelin receptor, which reduces appetite and improves glucose metabolism.
Biochemical and Physiological Effects:
3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has been shown to reduce food intake and body weight in animal studies. In human studies, 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has been shown to reduce body weight, improve insulin sensitivity, and lower blood glucose levels. 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has also been shown to improve lipid metabolism, reduce inflammation, and improve liver function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride in lab experiments include its specificity for the ghrelin receptor, its ability to reduce food intake and body weight, and its potential use in the treatment of obesity and type 2 diabetes. The limitations of using 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride in lab experiments include its potential side effects, such as nausea and vomiting, as well as the need for further research to determine its long-term safety and efficacy.

Future Directions

For research on 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride include further preclinical and clinical studies to determine its safety and efficacy in the treatment of obesity and type 2 diabetes. Other potential applications for 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride include the treatment of metabolic disorders, such as non-alcoholic fatty liver disease and polycystic ovary syndrome. Additionally, research could focus on the development of more potent and selective ghrelin receptor antagonists.

Scientific Research Applications

3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has been extensively studied in preclinical and clinical trials for its potential use in the treatment of obesity and type 2 diabetes. In animal studies, 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has been shown to reduce food intake, body weight, and improve glucose tolerance. In human studies, 3-(1-azepanyl)-N-(3-fluorophenyl)propanamide hydrochloride has been shown to reduce body weight, improve insulin sensitivity, and lower blood glucose levels.